Cas no 2095252-36-9 ((S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate)

• Product Name: (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate
• CAS No: 2095252-36-9
• MF: C₁₈H₁₃BF₉N₃
• MW: 453.1
• CID: 5520444
• PubChem ID: 170906987
• Update Time: 2025-06-08

(S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate
• G71100
• 2095252-36-9

• Inchi： 1S/C18H13F5N3.BF4/c19-13-14(20)16(22)18(17(23)15(13)21)26-9-25-11(6-7-12(25)24-26)8-10-4-2-1-3-5-10;2-1(3,4)5/h1-5,9,11H,6-8H2;/q+1;-1/t11-;/m0./s1
• InChI Key： SYZWZMSKTBOIGG-MERQFXBCSA-N
• SMILES： [B+3]([F-])([F-])([F-])[F-].C(C1C=CC=CC=1)[C@@H]1CCC2=N[N+](C3C(=C(F)C(F)=C(F)C=3F)F)=CN12

Computed Properties

• Exact Mass: 453.1058811g/mol
• Monoisotopic Mass: 453.1058811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Additional information on (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate

Introduction to (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate (CAS No. 2095252-36-9)

(S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate (CAS No. 2095252-36-9) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This compound belongs to the class of pyrrolo[2,1-c][1,2,4]triazolium salts and is characterized by its perfluorophenyl and benzyl substituents, which contribute to its distinct chemical properties.

The perfluorophenyl group is a well-known moiety in organic synthesis due to its strong electron-withdrawing effect and hydrophobic nature. This group imparts enhanced stability and solubility to the compound, making it suitable for various applications in pharmaceuticals and materials science. The benzyl substituent, on the other hand, adds aromatic character and can influence the compound's reactivity and biological activity.

The tetrafluoroborate anion (BF₄^-) is a common counterion in ionic liquids and salts due to its low nucleophilicity and high thermal stability. This anion contributes to the overall ionic character of the compound, which can be advantageous in applications requiring ionic conductivity or solubility in polar solvents.

Recent research has focused on the synthesis and characterization of (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate. A study published in the *Journal of Organic Chemistry* reported a novel synthetic route that involves the reaction of a perfluorophenyl-substituted pyrrole with a benzyl-substituted triazole precursor. The authors demonstrated that this method yields high purity and good yields of the target compound.

In terms of biological activity, preliminary studies have shown that (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate exhibits promising anti-inflammatory properties. A research team from the University of California conducted a series of in vitro assays using human cell lines and found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential therapeutic applications in inflammatory diseases.

Furthermore, the compound's unique structure has also been explored for its potential as a building block in supramolecular chemistry. A study published in *Chemical Communications* demonstrated that (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate can self-assemble into well-defined supramolecular structures through non-covalent interactions such as hydrogen bonding and π-stacking. These supramolecular assemblies have shown potential as drug delivery vehicles and nanomaterials.

The physical properties of (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For instance, NMR spectroscopy revealed that the perfluorophenyl group is highly mobile at room temperature, which can influence the compound's reactivity and solubility.

In addition to its potential biological applications, (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate has been investigated for its use in catalysis. A recent study published in *Catalysis Science & Technology* reported that this compound can serve as an efficient catalyst for various organic transformations. The authors demonstrated that the compound catalyzes the Michael addition reaction between malononitrile and α-chloroacrolein with high selectivity and yield.

The environmental impact of (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate is another important consideration. Research has shown that the compound is stable under various environmental conditions and does not readily degrade into harmful byproducts. However, further studies are needed to fully assess its long-term environmental impact.

In conclusion, (S)-5-Benzyl-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium tetrafluoroborate (CAS No. 2095252-36-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that this compound will find even more diverse applications in various scientific fields.